Cas no 2248397-57-9 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate)

4-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate is a specialized organic compound featuring a piperidine core functionalized with both an isoindole-1,3-dione (phthalimide) moiety and an ethyl carboxylate group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals or agrochemical intermediates. The presence of the phthalimide group enhances stability, while the ethyl ester provides versatility for further derivatization. Its bifunctional nature allows for selective modifications, facilitating applications in heterocyclic synthesis or as a building block for bioactive molecules. The compound's well-defined structure ensures consistent performance in controlled reactions.

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate structure

2248397-57-9 structure

Product Name:4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate

CAS No:2248397-57-9

MF:C₁₇H₁₈N₂O₆

MW:346.334624767303

CID:6198423

PubChem ID:165728553

Update Time:2025-06-07

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 2248397-57-9
- 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate
- EN300-6517497
- Inchi： 1S/C17H18N2O6/c1-2-24-17(23)18-9-7-11(8-10-18)16(22)25-19-14(20)12-5-3-4-6-13(12)15(19)21/h3-6,11H,2,7-10H2,1H3
- InChI Key： JTOSJUGFEQRYCN-UHFFFAOYSA-N
- SMILES： O(C(C1CCN(C(=O)OCC)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 346.11648630g/mol
Monoisotopic Mass: 346.11648630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 93.2Å²

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6517497-0.05g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	0.05g	$612.0	2023-05-31
Enamine	EN300-6517497-0.1g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	0.1g	$640.0	2023-05-31
Enamine	EN300-6517497-0.25g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	0.25g	$670.0	2023-05-31
Enamine	EN300-6517497-0.5g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	0.5g	$699.0	2023-05-31
Enamine	EN300-6517497-1.0g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	1g	$728.0	2023-05-31
Enamine	EN300-6517497-2.5g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	2.5g	$1428.0	2023-05-31
Enamine	EN300-6517497-5.0g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	5g	$2110.0	2023-05-31
Enamine	EN300-6517497-10.0g	4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate	2248397-57-9	10g	$3131.0	2023-05-31

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate

Recent Advances in the Study of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate (CAS: 2248397-57-9)

The compound 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate (CAS: 2248397-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and piperidine dicarboxylate structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Preliminary in vitro studies indicate that 2248397-57-9 exhibits selective binding affinity to certain enzyme targets, particularly those involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of phosphodiesterase 4 (PDE4), a target implicated in conditions such as chronic obstructive pulmonary disease (COPD) and multiple sclerosis.

Further investigations into the pharmacokinetic profile of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate have revealed favorable absorption and distribution characteristics. A recent preclinical study highlighted its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. The compound's metabolic stability and low toxicity profile, as reported in a 2024 Toxicology and Applied Pharmacology article, further support its candidacy for further development.

In addition to its therapeutic potential, synthetic routes for 2248397-57-9 have been optimized to improve yield and scalability. A novel asymmetric synthesis method, published in Organic Letters in early 2024, offers a more efficient and environmentally friendly approach to producing this compound. This advancement is expected to facilitate larger-scale production for future clinical trials.

Despite these promising findings, challenges remain in the development of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-ethyl piperidine-1,4-dicarboxylate as a therapeutic agent. Current research is addressing issues such as optimizing its selectivity and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, the compound 2248397-57-9 represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, position it as a potential candidate for treating a range of diseases. Continued investigation into its mechanisms and therapeutic applications will be crucial in determining its future role in medicine.